Cas no 89880-56-8 (Thianthrene, 2-nitro-)

• Product Name: Thianthrene, 2-nitro-
• CAS No: 89880-56-8
• MF: C₁₂H₇NO₂S₂
• MW: 261.31948018074
• CID: 585975
• PubChem ID: 13215775
• Update Time: 2025-04-19

Thianthrene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Thianthrene, 2-nitro-
• 2-nitrothianthrene
• SCHEMBL9698852
• 89880-56-8
• DTXSID50528880

• Inchi： 1S/C12H7NO2S2/c14-13(15)8-5-6-11-12(7-8)17-10-4-2-1-3-9(10)16-11/h1-7H
• InChI Key： NAINMSQQJXGAKU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.99182081g/mol
• Monoisotopic Mass: 260.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 96.4Ų